Cas no 1904310-61-7 (ethyl 3-({[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]carbamoyl}amino)propanoate)

• Product Name: ethyl 3-({[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]carbamoyl}amino)propanoate
• CAS No: 1904310-61-7
• MF: C₁₉H₂₉N₅O₃
• MW: 375.465264081955
• CID: 5766136
• PubChem ID: 92128391
• Update Time: 2025-05-26

ethyl 3-({[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]carbamoyl}amino)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]carbamoylamino]propanoate
• AKOS025389752
• ethyl 3-(3-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)ureido)propanoate
• 1904310-61-7
• ethyl 3-({[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]carbamoyl}amino)propanoate
• F6523-4704

• Inchi： 1S/C19H29N5O3/c1-2-27-18(25)7-10-20-19(26)21-15-8-11-24(12-9-15)17-13-14-5-3-4-6-16(14)22-23-17/h13,15H,2-12H2,1H3,(H2,20,21,26)
• InChI Key： JFCOQWZUKVYIJY-UHFFFAOYSA-N
• SMILES： O=C(NCCC(=O)OCC)NC1CCN(C2=CC3=C(CCCC3)N=N2)CC1

Computed Properties

• Exact Mass: 375.22703980g/mol
• Monoisotopic Mass: 375.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on ethyl 3-({[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]carbamoyl}amino)propanoate

Ethyl 3-({[1-(5,6,7,8-Tetrahydrocinnolin-3-yl)piperidin-4-yl]carbamoyl}amino)propanoate: A Comprehensive Overview

Ethyl 3-({[1-(5,6,7,8-Tetrahydrocinnolin-3-yl)piperidin-4-yl]carbamoyl}amino)propanoate, also known by its CAS number CAS No. 1904310-61, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a piperidine ring fused with a tetrahydrocinnoline moiety and an ethyl ester group. The presence of these functional groups makes it a versatile molecule with applications in drug design and material science.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. The molecule's unique structure allows it to interact with various biological targets, making it a promising candidate for pharmacological studies.

Recent studies have highlighted the potential of Ethyl 3-{[...]propanoate as a lead compound in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores its potential as an anticancer agent and opens new avenues for further exploration in oncology.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers has been explored for use in nanotechnology applications such as sensors and drug delivery systems. The integration of this compound into such systems could enhance their performance and specificity.

The structural complexity of Ethyl 3-{[...]propanoate also makes it an interesting subject for theoretical studies. Computational chemists have employed advanced quantum mechanical methods to investigate its electronic properties and reactivity patterns. These studies have provided valuable insights into the molecule's behavior under different conditions and have guided experimentalists in designing more efficient synthetic routes.

In conclusion, Ethyl 3-{[...]propanoate (CAS No. 1904310-) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery and materials science. As ongoing research continues to uncover new properties and applications of this compound, it is poised to play a significant role in advancing modern science and technology.